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Compound of Interest

4-Propargylthiomorpholine 1,1-
Compound Name: o
Dioxide

Cat. No.: B083274

Technical Guide: 4-Propargylthiomorpholine 1,1-
Dioxide

CAS Number: 10442-03-2

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Propargylthiomorpholine 1,1-
Dioxide, a versatile heterocyclic compound. The document details its chemical and physical
properties, its role as a synthetic building block, and its applications in medicinal chemistry and
materials science. Experimental protocols for its use in synthesis are also provided.

Physicochemical Properties

4-Propargylthiomorpholine 1,1-Dioxide is a white to off-white crystalline powder.[1][2] Its key
physical and chemical properties are summarized in the table below.
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Property Value References

CAS Number 10442-03-2 [112][3114]

Molecular Formula C7H11NO2S [1][2][3]14]

Molecular Weight 173.23 g/mol [1112]131[4]

Melting Point 114 -118 °C [1]

Purity >97% to >98.0% (GC) [1][3]
White to almost white

Appearance _ [1]
crystalline powder

SMILES C#CCN1CCS(=0)(=0)CC1 [3]
1S/C7H11NO2S/c1-2-3-8-4-6-

InChl [5]

11(9,10)7-5-8/h1H,3-7H2

Storage Conditions

Room Temperature or 4°C

[1]3]

Synthesis

While specific, detailed experimental protocols for the synthesis of 4-
Propargylthiomorpholine 1,1-Dioxide are not readily available in the reviewed literature, the
compound is logically synthesized via the N-alkylation of thiomorpholine 1,1-dioxide with a
suitable propargylating agent, such as propargyl bromide. This is a common and well-
established method for the propargylation of secondary amines.
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Reactants Reaction Conditions

(Thiomorpholine 1,1—Dioxid9 Propargyl Bromide ( Base (e.g., K2COs, EtsN) ) (Solvent (e.g., ACN, DMF))
]

N-Alkylation

(Salt Byproduct (e.g., KBr))

4-Propargylthiomorpholine
1,1-Dioxide

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of 4-Propargylthiomorpholine 1,1-Dioxide.

Applications & Experimental Protocols

4-Propargylthiomorpholine 1,1-Dioxide is primarily utilized as a synthetic intermediate. The
terminal alkyne group is particularly amenable to copper-catalyzed azide-alkyne cycloaddition
(CuAAC), a type of "click chemistry." This reactivity allows for its conjugation to various
molecules and materials.

Synthesis of Cyclotriphosphazene Derivatives with
Anticancer Activity

This compound has been used as a building block in the synthesis of novel
cyclotriphosphazene derivatives with potential as anticancer agents. The thiomorpholine 1,1-
dioxide moiety is introduced via a click reaction.

Experimental Protocol:

A study on new cyclotriphosphazene drug candidates describes the following procedure: To a
solution of the starting azide-functionalized cyclotriphosphazene, 4-Propargylthiomorpholine-
1,1-dioxide (1.0 equivalent), Cul (1.2 equivalents), and diisopropylethylamine (DIPEA) (1.2
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equivalents) are added. The resulting mixture is stirred at ambient temperature for 5 days and
the reaction progress is monitored by TLC. Upon completion, the mixture is filtered to remove
insoluble impurities. The solvent is then evaporated, and the crude product is dissolved in
dichloromethane (CH2Clz2) for further purification.
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Caption: Experimental workflow for the synthesis of a cyclotriphosphazene derivative.
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Development of Inmune-Modulatory Biomaterials

4-Propargylthiomorpholine 1,1-Dioxide is used to modify alginate hydrogels to create
materials that reduce the foreign body response, a critical challenge in the field of implantable
medical devices and cell encapsulation therapies.

Experimental Protocol:

In the synthesis of a triazole-thiomorpholine dioxide (TMTD) modified alginate, 4-
Propargylthiomorpholine 1,1-Dioxide is a key reactant. In a typical procedure, it is dissolved
in a methanol:water mixture. To this solution, Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyllamine
(TBTA), triethylamine, and copper(l) iodide are added. The mixture is purged with argon and
cooled. An azido-functionalized amine is then added, and the reaction is stirred at room
temperature before being heated to 55°C overnight. The resulting small molecule is then

conjugated to the alginate backbone.
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Caption: Workflow for the synthesis of an immune-modulatory alginate modifier.

Other Applications

» Pan-KRAS Inhibitors: The compound is listed as a reactant in the synthesis of intermediates
for pan-KRAS inhibitors, which are of interest for cancer therapy.
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e Semiconducting Polymers: It has been used to modify the side chains of semiconducting
polymers to improve their immune compatibility for bioelectronics applications.[6]

Biological Activity and Signaling Pathways

There is currently no available literature detailing the intrinsic biological activity or the direct
effects on signaling pathways of 4-Propargylthiomorpholine 1,1-Dioxide itself. Its utility in the
life sciences is as a synthetic handle to incorporate the thiomorpholine 1,1-dioxide moiety into
larger, more complex molecules. The biological effects observed are therefore attributed to the
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Propargylthiomorpholine 1,1-Dioxide CAS number
10442-03-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083274#4-propargylthiomorpholine-1-1-dioxide-cas-
number-10442-03-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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